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Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of iso-arabidopyl alcohol. Iso-arabidopyl alcohol, a member of the
arabidopyrone family of natural products, is a secondary metabolite found in Arabidopsis
thaliana. This document summarizes its known chemical and physical characteristics, details its
biosynthetic pathway, and outlines its chemical synthesis. The information is presented through
structured data tables and detailed diagrams to facilitate understanding and application in
research and development.

Chemical Identity and Properties

Iso-arabidopyl alcohol is a depositor-supplied synonym for the compound formally named 5-
[(E)-3-hydroxyprop-1-enyl]-6-oxopyran-2-carboxylic acid[1]. It is a unique a-pyrone derivative
discovered in the model plant organism, Arabidopsis thaliana[2][3].
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Experimental data on the physical properties of iso-arabidopyl alcohol are not readily

available in the public literature. The following table summarizes the computed

physicochemical properties sourced from the PubChem database[1].

Property Value Source

Molecular Formula CoHsOs PubChem[1]
Molecular Weight 196.16 g/mol PubChem[1]
Monoisotopic Mass 196.03717 Da PubChem[1]

XLogP3-AA (LogP) 0.9 PubChem (Computed)[1]
Hydrogen Bond Donors 2 PubChem (Computed)[1]
Hydrogen Bond Acceptors 5 PubChem (Computed)[1]
Rotatable Bond Count 2 PubChem (Computed)[1]
Topological Polar Surface Area  86.7 A2 PubChem (Computed)[1]
Formal Charge 0 PubChem[1]
5-[(E)-3-hydroxyprop-1-enyl]-6-
IUPAC Name (E)-3-hy P p .y] PubChem[1]
oxopyran-2-carboxylic acid
C1=C(C(=0)0OC(=C1)C(=0)0)/
SMILES PubChem[1]
C=C/CO
ZHVDMMGTPDSABS-
InChiKey PubChem[1]

OWOJBTEDSA-N

Note: The properties listed are computationally generated and may not reflect experimentally

determined values.

Biosynthesis Pathway

Iso-arabidopyl alcohol is synthesized in Arabidopsis thaliana through a novel branch of the

phenylpropanoid pathway[3]. This biosynthetic route involves the neofunctionalization of a

duplicated gene, highlighting an evolutionary mechanism for the generation of chemical

diversity in plants[3][4][5].
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Experimental Protocol: Elucidation of the Biosynthetic
Pathway

The biosynthesis of arabidopyrones, including iso-arabidopyl alcohol, was elucidated by
Weng et al. (2012) through a combination of genetic, metabolic, and biochemical analyses in
Arabidopsis thaliana[3]. The key experimental steps involved:

» Metabolite Profiling: Comparative metabolite profiling of wild-type and mutant Arabidopsis
plants using liquid chromatography-mass spectrometry (LC-MS) to identify novel
compounds.

» Gene Co-expression Analysis: Identification of candidate biosynthetic genes by analyzing
transcriptomic data for genes co-expressed with known phenylpropanoid pathway genes.

e Mutant Analysis: Characterization of knockout mutants for candidate genes to establish their
role in the pathway.

» Heterologous Expression and Enzyme Assays: Expression of candidate enzymes (e.g.,
CYP84A4 and AtLigB) in a heterologous host (e.g., yeast or E. coli) to characterize their
specific catalytic functions and substrate specificities.

 |sotopic Labeling: Feeding experiments with stable isotope-labeled precursors (e.g., 13C-
phenylalanine) to trace the metabolic flow and confirm the origin of the carbon skeleton.

Diagram of the Biosynthetic Pathway

The following diagram illustrates the key enzymatic steps in the biosynthesis of iso-arabidopyl
alcohol from the amino acid phenylalanine.
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Biosynthesis of Iso-arabidopyl alcohol from Phenylalanine.

Chemical Synthesis

The total synthesis of iso-arabidopyl alcohol was first reported by Matsumoto et al. in 2020[6].
The synthetic strategy relies on two key reactions: a Claisen condensation to construct the a-
pyrone core and a Wittig reaction to install the side chain[2][7].

Experimental Protocol: General Synthetic Strategy

While the detailed, step-by-step protocol from the primary literature is not fully accessible, the
general methodology can be outlined based on the reported key reactions[2][7]:

» Formation of the a-Pyrone Ring: A Claisen condensation reaction is employed. This typically
involves the base-mediated reaction of an ester with another carbonyl compound to form a
B-keto ester or a related derivative, which can then be cyclized to form the pyrone ring.

e Introduction of the Side Chain: A Wittig reaction is used to append the (E)-3-hydroxyprop-1-
enyl side chain. This involves the reaction of a phosphorus ylide (generated from a
phosphonium salt) with an appropriate aldehyde precursor on the a-pyrone ring.

» Deprotection and Isolation: Final deprotection steps, if any protecting groups were used,
followed by purification (e.g., by chromatography) to yield pure iso-arabidopyl alcohol.

Diagram of the Synthetic Workflow

This diagram provides a logical overview of the synthetic approach to iso-arabidopyl alcohol.
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General workflow for the total synthesis of Iso-arabidopyl alcohol.

Biological Function and Applications

The biological role of iso-arabidopyl alcohol and other arabidopyrones is primarily understood
in the context of plant secondary metabolism. These compounds are believed to be involved in
plant defense mechanisms[8][9]. As a-pyrones are a structural feature in a wide variety of
biologically active metabolites, they may possess antimicrobial or other valuable
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bioactivities[10]. However, specific studies on the pharmacological activities of iso-arabidopyl
alcohol are limited. Its unique structure, derived from a novel biosynthetic pathway, makes it
an interesting target for further investigation in drug discovery and as a scaffold for the
synthesis of novel bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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